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Compound of Interest

Compound Name:
2-Amino-5-bromothiazole

hydrobromide

Cat. No.: B1273002 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet of 2-Amino-5-bromothiazole
Hydrobromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 2-
Amino-5-bromothiazole hydrobromide (CAS No: 61296-22-8), a key biochemical reagent in

life science research.[1] The information is compiled from various safety data sheets to ensure

a thorough understanding of its properties and associated hazards, catering to professionals in

research and drug development.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 2-Amino-5-bromothiazole
hydrobromide is presented below. This data is essential for its proper handling and use in

experimental settings.
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Property Value

Molecular Formula C3H3BrN2S.HBr[2][3]

Molecular Weight 259.95 g/mol [1][3][4][5][6][7][8]

Appearance
Light yellow to pale brown solid crystalline

powder[2][3][7]

Melting Point 165 °C (decomposes)[1][4][5][6][9]

Boiling Point 192.5ºC at 760 mmHg[1]

Flash Point 70.2ºC[1]

Solubility
No specific data available, but noted to be

soluble in polar solvents.

Odor Odorless[10]

Hygroscopicity Hygroscopic[2]

Toxicological Information and Hazard Classification
While extensive toxicological studies on 2-Amino-5-bromothiazole hydrobromide have not

been fully investigated, existing data allows for its classification according to the Globally

Harmonized System (GHS).[10] The compound is categorized as harmful if swallowed and is a

serious eye irritant.
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Hazard
Classification

Category GHS Code Description

Acute Toxicity, Oral Category 4 H302
Harmful if

swallowed[4][5]

Serious Eye Irritation Category 2 H319
Causes serious eye

irritation[2][4][5]

Skin

Corrosion/Irritation
Category 2 H315

Causes skin

irritation[2][5]

Specific target organ

toxicity (single

exposure)

Category 3 H335
May cause respiratory

irritation[5]

Experimental Protocols
Detailed experimental protocols for 2-Amino-5-bromothiazole hydrobromide are not publicly

available. However, based on the GHS classifications, the following standard toxicological

assays are typically employed to determine such endpoints for thiazole derivatives.

Acute Oral Toxicity (LD50): The "Up-and-Down" procedure or the "Fixed-Dose" method (OECD

Guidelines 425 and 420, respectively) are common for assessing acute oral toxicity. In these

studies, the substance is administered to a group of fasted animals (usually rats) by oral

gavage. The animals are observed for a set period (typically 14 days) for signs of toxicity and

mortality. The LD50 (the dose lethal to 50% of the test population) is then calculated.

Eye Irritation/Corrosion: The Bovine Corneal Opacity and Permeability (BCOP) test or the

Reconstructed human Cornea-like Epithelium (RhCE) test (OECD Guidelines 437 and 492) are

in vitro methods used to assess eye irritation potential. These assays measure the damage

caused by the test substance to a bovine cornea or a reconstructed human corneal epithelium,

respectively. Parameters like opacity and permeability changes are used to classify the

substance's irritation potential.

Skin Irritation/Corrosion: The In Vitro Skin Irritation: Reconstructed Human Epidermis Test

Method (OECD Guideline 439) is a widely accepted method. This test involves applying the

chemical to a reconstructed human epidermis model and measuring the subsequent cell
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viability, typically using an MTT assay. A reduction in cell viability below a certain threshold

indicates that the substance is an irritant.

Safe Handling and Emergency Procedures
The following diagram outlines the logical workflow for the safe handling and emergency

response for 2-Amino-5-bromothiazole hydrobromide. Adherence to these procedures is

critical for minimizing risk in a laboratory setting.
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Safe Handling and Emergency Workflow for 2-Amino-5-bromothiazole Hydrobromide

Safe Handling Procedures Emergency Procedures

Start: Handling the Compound

Wear Personal Protective Equipment (PPE):
- Safety glasses with side-shields

- Chemical-resistant gloves
- Lab coat

First Step

Spill Response:
1. Evacuate area.

2. Wear appropriate PPE.
3. Sweep up spilled solid and place in a suitable container for disposal.

4. Avoid generating dust.

In Case of Spill

Exposure Response

In Case of
Accidental Exposure

Use in a well-ventilated area
 or under a chemical fume hood

Avoid contact with skin, eyes, and clothing.
Avoid breathing dust.

Store in a tightly closed container
in a dry, cool, and well-ventilated place.

Protect from moisture.

After Use

Eye Contact:
1. Immediately flush with plenty of water for at least 15 minutes.

2. Remove contact lenses, if present and easy to do.
3. Seek medical attention.

Eyes

Skin Contact:
1. Wash off immediately with plenty of soap and water.

2. Remove contaminated clothing.
3. Seek medical attention if irritation persists.

Skin

Inhalation:
1. Move person to fresh air.

2. If not breathing, give artificial respiration.
3. Seek medical attention if symptoms occur.

Inhaled

Ingestion:
1. Do NOT induce vomiting.
2. Rinse mouth with water.

3. Seek immediate medical attention.

Swallowed

Click to download full resolution via product page

Caption: Workflow for safe handling, storage, and emergency response.

Fire-Fighting Measures
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In the event of a fire, use water spray, carbon dioxide (CO2), dry chemical, or appropriate foam

as suitable extinguishing media. Firefighters should wear self-contained breathing apparatus

and full protective gear. Thermal decomposition can release irritating gases and vapors,

including carbon monoxide, carbon dioxide, nitrogen oxides, sulfur oxides, and hydrogen

bromide.

Disposal Considerations
Disposal of this substance and its containers must be in accordance with local, regional, and

national regulations. It is the responsibility of the waste generator to properly classify the waste.

Do not empty into drains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Amino-5-bromothiazole hydrobromide material safety
data sheet (MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1273002#2-amino-5-bromothiazole-hydrobromide-
material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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